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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012

An In-depth Technical Guide to N-
methylcyclohexanecarboxamide

This guide provides a comprehensive overview of N-methylcyclohexanecarboxamide, a
chemical compound of interest to researchers and professionals in drug development and
organic chemistry. The document details its chemical properties, synthesis, and relevant data,
presented in a clear and accessible format.

Chemical Identity and Properties

N-methylcyclohexanecarboxamide is a mono-substituted amide derivative of
cyclohexanecarboxylic acid. Its fundamental chemical and physical properties are summarized
below.

Table 1: Physicochemical Properties of N-methylcyclohexanecarboxamide
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Property Value Reference

Molecular Formula CsHisNO [1]

Molecular Weight 141.21 g/mol [1]
N-

IUPAC Name methylcyclohexanecarboxamid  [1]
e

CAS Number 6830-84-8 [1]

Exact Mass 141.115364102 Da [1]

XLogP3-AA 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

C)c;untg p ! s

Rotatable Bond Count 1 [1]

Synonyms: The compound is also known by several other names, including
Cyclohexanecarboxamide, N-methyl-; Hexahydro-N-methylbenzamide; and cyclohexyl-N-
methylcarboxamide.[1]

Synthesis of N-methylcyclohexanecarboxamide

A common laboratory-scale synthesis of N-methylcyclohexanecarboxamide involves a two-
step process starting from cyclohexanecarboxylic acid.[2] This procedure is outlined below.

Experimental Protocol: Synthesis from Cyclohexanecarboxylic Acid

Objective: To synthesize N-methylcyclohexanecarboxamide from cyclohexanecarboxylic
acid.

Materials:

e Cyclohexanecarboxylic acid
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Thionyl chloride (SOCI2)
Aqueous methylamine (CHsNH2)
Appropriate organic solvent (e.g., dichloromethane or diethyl ether)

Apparatus for reflux, extraction, and purification

Procedure:

Step 1: Formation of Cyclohexanecarbonyl Chloride

In a round-bottom flask equipped with a reflux condenser and a gas trap,
cyclohexanecarboxylic acid is dissolved in a suitable solvent.

Thionyl chloride is added dropwise to the solution. The reaction is typically performed in
excess of thionyl chloride.

The mixture is gently heated to reflux for a period sufficient to ensure complete conversion to
the acid chloride. The progress of the reaction can be monitored by the cessation of gas
evolution (HCI and SOz).

After the reaction is complete, the excess thionyl chloride and solvent are removed under
reduced pressure to yield the crude cyclohexanecarbonyl chloride.

Step 2: Amidation to form N-methylcyclohexanecarboxamide

The crude cyclohexanecarbonyl chloride is dissolved in an appropriate organic solvent.
The solution is cooled in an ice bath.

Aqueous methylamine is added dropwise to the cooled solution with vigorous stirring. An
excess of methylamine is used to react with the acid chloride and to neutralize the
hydrochloric acid byproduct.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for a specified period.
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e The resulting mixture is then subjected to a work-up procedure, which typically involves
washing with water and brine, followed by drying of the organic layer over an anhydrous
drying agent (e.g., Na2SOa4 or MgSOa).

e The solvent is removed by rotary evaporation to yield the crude N-
methylcyclohexanecarboxamide.

» Further purification can be achieved by recrystallization or column chromatography.

Logical Workflow and Diagrams

The synthesis of N-methylcyclohexanecarboxamide can be visualized as a sequential two-
step chemical transformation. The following diagram illustrates this workflow.

Starting Material

Cyclohexanecarboxylic
Acid

Step 1: Acid Chloride Formation

Thionyl Chloride
(SOClz)

Cyclohexanecarbonyl
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Step 2: Amidation Final Product
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(CHsNH>) Reaction N-methylcyclohexanecarboxamide

Click to download full resolution via product page

Caption: Synthesis workflow for N-methylcyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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